Fecosterol
Fecosterol
Fecosterol is a 3beta-sterol having a 5alpha-ergostane skeleton with a methylidene group at C-24 and double bonds at the C-8 and C-24(28) positions. It has a role as a Saccharomyces cerevisiae metabolite. It derives from a hydride of a 5alpha-ergostane.
Brand Name:
Vulcanchem
CAS No.:
516-86-9
VCID:
VC0045770
InChI:
InChI=1S/C28H46O/c1-18(2)19(3)7-8-20(4)24-11-12-25-23-10-9-21-17-22(29)13-15-27(21,5)26(23)14-16-28(24,25)6/h18,20-22,24-25,29H,3,7-17H2,1-2,4-6H3/t20-,21+,22+,24-,25+,27+,28-/m1/s1
SMILES:
CC(C)C(=C)CCC(C)C1CCC2C1(CCC3=C2CCC4C3(CCC(C4)O)C)C
Molecular Formula:
C28H46O
Molecular Weight:
398.7 g/mol
Fecosterol
CAS No.: 516-86-9
Reference Standards
VCID: VC0045770
Molecular Formula: C28H46O
Molecular Weight: 398.7 g/mol
CAS No. | 516-86-9 |
---|---|
Product Name | Fecosterol |
Molecular Formula | C28H46O |
Molecular Weight | 398.7 g/mol |
IUPAC Name | (3S,5S,10S,13R,14R,17R)-10,13-dimethyl-17-[(2R)-6-methyl-5-methylideneheptan-2-yl]-2,3,4,5,6,7,11,12,14,15,16,17-dodecahydro-1H-cyclopenta[a]phenanthren-3-ol |
Standard InChI | InChI=1S/C28H46O/c1-18(2)19(3)7-8-20(4)24-11-12-25-23-10-9-21-17-22(29)13-15-27(21,5)26(23)14-16-28(24,25)6/h18,20-22,24-25,29H,3,7-17H2,1-2,4-6H3/t20-,21+,22+,24-,25+,27+,28-/m1/s1 |
Standard InChIKey | SLQKYSPHBZMASJ-QKPORZECSA-N |
Isomeric SMILES | C[C@H](CCC(=C)C(C)C)[C@H]1CC[C@@H]2[C@@]1(CCC3=C2CC[C@@H]4[C@@]3(CC[C@@H](C4)O)C)C |
SMILES | CC(C)C(=C)CCC(C)C1CCC2C1(CCC3=C2CCC4C3(CCC(C4)O)C)C |
Canonical SMILES | CC(C)C(=C)CCC(C)C1CCC2C1(CCC3=C2CCC4C3(CCC(C4)O)C)C |
Description | Fecosterol is a 3beta-sterol having a 5alpha-ergostane skeleton with a methylidene group at C-24 and double bonds at the C-8 and C-24(28) positions. It has a role as a Saccharomyces cerevisiae metabolite. It derives from a hydride of a 5alpha-ergostane. |
Synonyms | 5α-Ergosta-8,24(28)-dien-3β-ol; Faecosterin; Fecosterin; Fecosterol; Δ8,24(28)-ergostadienol |
PubChem Compound | 440371 |
Last Modified | Nov 11 2021 |
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